Cas no 2580232-74-0 (4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid)

• Product Name: 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid
• CAS No: 2580232-74-0
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5661126
• PubChem ID: 165888560
• Update Time: 2025-10-18

4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727573
• 4-({[(benzyloxy)carbonyl]amino}methyl)-3,5-dimethylbenzoic acid
• 2580232-74-0
• 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid

• Inchi： 1S/C18H19NO4/c1-12-8-15(17(20)21)9-13(2)16(12)10-19-18(22)23-11-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： OIIJTEDBRORJQC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1C(C)=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid

4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid (CAS No. 2580232-74-0): A Comprehensive Overview

4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid (CAS No. 2580232-74-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid consists of a benzoic acid core with a substituted benzyl carbamate group and two methyl groups. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, making it a potential lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid has also shown promise in cancer research. Studies have indicated that this compound can selectively target and inhibit cancer cell proliferation without significantly affecting normal cells. This selective toxicity is a highly desirable trait in anticancer drugs, as it can reduce the side effects associated with traditional chemotherapy.

The pharmacokinetic profile of 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity and high stability under physiological conditions make it an attractive candidate for drug development.

In preclinical studies, 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid has demonstrated efficacy in animal models of various diseases. For example, in a study published in the Journal of Pharmacology and Experimental Therapeutics, it was found to significantly reduce inflammation and improve symptoms in rodent models of rheumatoid arthritis. Similarly, another study reported its ability to inhibit tumor growth in mouse models of breast cancer.

The synthetic route for the preparation of 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid has been well-documented in the literature. The compound can be synthesized through a series of well-established organic reactions, including esterification, amidation, and deprotection steps. The high yield and purity achieved through these methods make it feasible for large-scale production.

To further enhance its therapeutic potential, researchers are exploring various modifications to the molecular structure of 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid. These modifications aim to improve its pharmacological properties, such as potency, selectivity, and bioavailability. For instance, substituting different functional groups on the benzyl carbamate moiety or altering the position of the methyl groups can lead to compounds with enhanced biological activity.

In conclusion, 4-({(benzyloxy)carbonylamino}methyl)-3,5-dimethylbenzoic acid (CAS No. 2580232-74-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.